Cas no 329941-88-0 (N-Cycloheptyl-4-nitrobenzenesulfonamide)
329941-88-0 structure
Product Name:N-Cycloheptyl-4-nitrobenzenesulfonamide
CAS No:329941-88-0
MF:C13H18N2O4S
MW:298.358022212982
CID:3054562
PubChem ID:711144
Update Time:2025-04-21
N-Cycloheptyl-4-nitrobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-Cycloheptyl-4-nitrobenzenesulfonamide
- 329941-88-0
- AKOS001071935
- Z45540417
- STK092655
- SR-01000411257
- EU-0036054
- Oprea1_638374
- cycloheptyl[(4-nitrophenyl)sulfonyl]amine
- SR-01000411257-1
- N-cycloheptyl-4-nitrobenzene-1-sulfonamide
-
- Inchi: 1S/C13H18N2O4S/c16-15(17)12-7-9-13(10-8-12)20(18,19)14-11-5-3-1-2-4-6-11/h7-11,14H,1-6H2
- InChI Key: LHYIYPTWWIELKS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 298.09872823Da
- Monoisotopic Mass: 298.09872823Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 100Ų
N-Cycloheptyl-4-nitrobenzenesulfonamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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